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A detailed comparison of the fire performance of bio-based composites and traditional
fiberglass composites, supported by experimental data, reveals distinct differences in their
ignitability, heat release, and smoke production characteristics. Generally, untreated bio-
based composites tend to be more flammable than their fiberglass counterparts; however, the
incorporation of fire retardants can significantly enhance their fire resistance.

Natural fiber-reinforced polymers, or bio-composites, are gaining traction as sustainable
alternatives to traditional composites in various industries.[1] However, their inherent
flammability, primarily due to the organic nature of the natural fibers and polymer matrix, poses
a significant challenge for their widespread adoption in applications with stringent fire safety
requirements.[2] Traditional fiberglass composites, while not entirely non-combustible,
generally exhibit better inherent fire resistance due to the inorganic nature of the glass fibers.[3]
This guide provides a comprehensive comparison of the ignitability of these two classes of
materials, drawing upon experimental data from key flammaubility tests.

Quantitative Comparison of Ignitability Parameters

The following table summarizes key flammability parameters obtained from cone calorimetry,
Limiting Oxygen Index (LOI), and UL 94 vertical burn tests for various bio-based and fiberglass
composites. It is important to note that direct comparisons should be made with caution, as the
polymer matrix, fiber loading, and presence of fire retardants can significantly influence the
results.
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Experimental Protocols

Understanding the methodologies behind the data is crucial for accurate interpretation. The
following are detailed descriptions of the key experiments cited.

Cone Calorimetry (ASTM E1354 / ISO 5660)

The cone calorimeter is one of the most effective bench-scale methods for quantifying the fire
behavior of materials.[7] It measures parameters such as the time to ignition (TTI), heat release
rate (HRR), peak heat release rate (pHRR), total heat release (THR), and smoke production
rate.

Methodology:

e« A100 mm x 100 mm specimen is exposed to a specific level of constant radiant heat from a
conical heater.

¢ An external spark igniter is used to ignite the gases emitted from the decomposing sample.
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» The oxygen concentration in the exhaust gas stream is continuously measured to calculate
the heat release rate based on the principle of oxygen consumption.

o Aload cell tracks the mass loss of the specimen throughout the test.

» Smoke production is measured by the attenuation of a laser beam passing through the
exhaust duct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1175610#ignitability-of-bio-based-composites-
versus-traditional-fiberglass-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

